Cas no 161115-05-5 (2-Methyl-5-phenyl-furan-3-carboxylic acid amide)

• Product name: 2-Methyl-5-phenyl-furan-3-carboxylic acid amide
• CAS No: 161115-05-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD00448391
• CID: 5219968

2-Methyl-5-phenyl-furan-3-carboxylic acid amide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-phenyl-furan-3-carboxylic acid amide
• 3-Furancarboxamide, 2-methyl-5-phenyl-

• MDL： MFCD00448391
• Inchi： 1S/C12H11NO2/c1-8-10(12(13)14)7-11(15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,13,14)
• InChI Key： ADGOHRSLARPRIA-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(N)=O)=C1C

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 310.8±42.0 °C at 760 mmHg
• Flash Point: 141.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Methyl-5-phenyl-furan-3-carboxylic acid amide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-5-phenyl-furan-3-carboxylic acid amide

2-Methyl-5-phenyl-furan-3-carboxylic acid amide: A Comprehensive Overview

2-Methyl-5-phenyl-furan-3-carboxylic acid amide, identified by the CAS number 161115-05-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for further exploration in therapeutic contexts.

The molecular structure of 2-Methyl-5-phenyl-furan-3-carboxylic acid amide consists of a furan ring substituted with a methyl group at position 2 and a phenyl group at position 5. The carboxylic acid amide functionality at position 3 introduces additional chemical versatility, enabling this compound to participate in various biochemical interactions. This structural arrangement not only imparts stability but also facilitates interactions with biological targets, such as enzymes and receptors.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its physicochemical properties, including its solubility, melting point, and reactivity under different conditions. The compound's ability to form hydrogen bonds and its lipophilic nature have been particularly significant in determining its bioavailability and pharmacokinetic profile.

In terms of applications, 2-Methyl-5-phenyl-furan-3-carboxylic acid amide has shown promise as a lead compound in the development of anti-inflammatory and antioxidant agents. Preclinical studies have demonstrated its ability to inhibit key inflammatory pathways, such as the NF-kB signaling cascade, which is implicated in various chronic diseases. Additionally, its antioxidant properties suggest potential use in mitigating oxidative stress-related conditions.

The synthesis of this compound typically involves multi-step reactions, including Friedel-Crafts alkylation and amidation processes. Researchers have optimized these procedures to enhance yield and purity, ensuring scalability for large-scale production. The use of green chemistry principles has also been explored to minimize environmental impact during the synthesis process.

From an environmental standpoint, understanding the degradation pathways of 2-Methyl-5-phenyl-furan-3-carboxylic acid amide is crucial for assessing its ecological footprint. Studies have indicated that it undergoes microbial degradation under aerobic conditions, with intermediates being metabolized into less complex compounds. This information is vital for regulatory compliance and risk assessment.

In conclusion, 2-Methyl-5-phenyl-furan-3-carboxylic acid amide represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, coupled with emerging research findings, positions it as a potential candidate for addressing unmet medical needs. Continued research into its mechanisms of action and optimization of synthetic routes will undoubtedly pave the way for its clinical translation.